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Compound of Interest
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Cat. No.: B1236290

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctyl maleate (DOM) is an organic compound belonging to the diester class. It is a versatile
chemical intermediate with significant applications across various industries, including
polymers, coatings, adhesives, and cosmetics.[1][2][3] This technical guide provides an in-
depth overview of the chemical and physical properties of dioctyl maleate, its synthesis, and
its primary applications, with a focus on data relevant to research and development
professionals.

Chemical and Physical Properties

Dioctyl maleate is a clear, virtually colorless to pale yellow liquid with a characteristic mild,
ester-like odor.[4][5] It is classified as a fatty alcohol ester.[5] The properties of dioctyl maleate
can vary slightly depending on the specific isomer of the octyl group (e.g., h-octyl vs. 2-
ethylhexyl). This guide focuses on the commonly referenced properties.

Table 1: General Chemical Properties of Dioctyl Maleate
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Property

Value

References

Chemical Name

Dioctyl maleate

[6]

Di-n-octyl maleate, DOM,

Synonyms ) [7]
Bis(2-ethylhexyl) maleate
2915-53-9 (for di-n-octyl

CAS Number maleate), 142-16-5 (for bis(2- [7]

ethylhexyl) maleate)

Molecular Formula C20H3604 [718]
Molecular Weight 340.50 g/mol [9]
EC Number 220-835-6

Table 2: Physical Properties of Dioctyl Maleate
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Property Value References
Clear, colorless to pale yellow
Appearance o [4][5]
liquid
Odor Slight, ester-like [10]
156°C at 9 mbar; 164°C at 10
Boiling Point mbar; 220-240°C at 10 mmHg;  [4][7][10]
~417°C at 760 mmHg
Melting Point -60°C [71[10]
) 0.94 g/cm?3 at 20°C; 0.944
Density [7]
g/cm3
) 185°C; >175°C (Cleveland
Flash Point [71[10][11]
open cup)
Ignition Temperature 260°C
Insoluble in water; Soluble in
. alcohol and many organic
Solubility ) [6][12]
solvents like methanol,
ethanol, acetone, diethyl ether.
] ) 8.29 mPa:s at 20°C; ~17 cps
Viscosity [10][13]
at 25°C
Refractive Index ~1.45 at 20°C; 1.455 at 20°C [71[13]
Partition Coefficient (log Pow) 7.24 [10]

Synthesis of Dioctyl Maleate

The primary method for synthesizing dioctyl maleate is through the esterification of maleic

acid or its anhydride with an appropriate octanol (e.g., n-octanol or 2-ethylhexanol).[4] This

reaction is typically catalyzed by an acid.[4]

Experimental Protocol: Esterification of Maleic
Anhydride with Octanol
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This protocol describes a general procedure for the synthesis of dioctyl maleate.

Materials:

Maleic anhydride
Octanol (e.g., 2-ethylhexanol)

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid, or a solid acid catalyst like
Amberlyst-15)[4][14]

Inert solvent (optional, e.g., toluene to aid in water removal by azeotropic distillation)
Neutralizing agent (e.g., sodium carbonate solution)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: A reaction flask is equipped with a stirrer, a thermometer, a condenser, and
a Dean-Stark trap (if using an azeotropic solvent).

Charging Reactants: Maleic anhydride and a molar excess of octanol are charged into the
reaction flask. The acid catalyst is then added.

Esterification: The reaction mixture is heated with stirring. The reaction temperature is
maintained to facilitate the esterification and the removal of water, which is a byproduct of
the reaction. The progress of the reaction can be monitored by measuring the acid value of
the mixture.

Neutralization and Washing: Once the reaction is complete (indicated by a low and stable
acid value), the mixture is cooled. The excess acid catalyst is neutralized with a suitable
base, such as a sodium carbonate solution.[15] The organic layer is then washed with water
to remove any remaining salts and impurities.[15]

Drying and Purification: The organic layer is separated and dried over a drying agent like
anhydrous sodium sulfate.[15] The crude dioctyl maleate is then purified by vacuum
distillation to remove excess alcohol and other volatile impurities.[16]
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+ Characterization: The final product is characterized by techniques such as Gas
Chromatography (GC) to determine its purity and Infrared (IR) spectroscopy to confirm the
presence of the ester functional group.

Synthesis of Dioctyl Maleate

Reactants

Maleic Anhydride Octanol Acid Catalyst
AN 4

AN /

Process

Removal

Dioctyl Maleate Water (Byproduct)

Click to download full resolution via product page

A simplified workflow for the synthesis of Dioctyl Maleate.

Chemical Reactivity and Applications
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Dioctyl maleate's chemical reactivity is centered around its carbon-carbon double bond and
ester functional groups. It can undergo addition reactions, such as hydrogenation and Diels-
Alder reactions.[6] Under the influence of heat and in the presence of acids or bases, it can
iIsomerize to the corresponding fumarate.[6]

Its primary application is as a plasticizer and a co-monomer in polymerization reactions.[5]

» Plasticizer: Dioctyl maleate is used to increase the flexibility and elasticity of polymers,
particularly PVC.[5] It is considered a phthalate-free alternative to traditional plasticizers like
DOP (dioctyl phthalate).[17]

o Co-monomer: It is copolymerized with monomers such as vinyl acetate, vinyl chloride, and
acrylates to produce a variety of materials. These copolymers are used in the manufacturing
of:

o

Adhesives and Sealants: Enhancing flexibility and adhesion.[1][4]

[¢]

Paints and Coatings: Improving film formation and durability.[1][4]

[¢]

Textile Coatings: Imparting desired physical properties.[4]

[e]

Surfactants: Acting as an intermediate in their production.[4]

e Organic Synthesis: It serves as an intermediate in the synthesis of succinic acid derivatives.

[5]16]

o Cosmetics: It functions as an emollient and skin-conditioning agent in various cosmetic
products.[2]
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Applications of Dioctyl Maleate
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A diagram illustrating the various applications of Dioctyl Maleate.

Safety and Handling

Dioctyl maleate is considered to have low acute toxicity.[4] However, it may cause mild skin
and eye irritation.[4][10] Prolonged or repeated exposure may cause damage to organs.[10] It
is important to handle dioctyl maleate in a well-ventilated area and to use appropriate
personal protective equipment (PPE), including gloves and safety goggles.[10] Store in a cool,
dry place away from sources of ignition and strong oxidizing agents.[10][11] For detailed safety
information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.[10]
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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